Methyl 5-cyano-2-methyl-6-(1-pyrrolidinyl)nicotinate
Overview
Description
Scientific Research Applications
Cancer Treatment
Indole derivatives, like Methyl 5-cyano-2-methyl-6-(1-pyrrolidinyl)nicotinate, have shown promise in the treatment of cancer. They are being studied for their ability to target cancer cells and inhibit tumor growth. The compound’s role in synthesizing indole derivatives means it could be crucial in developing new anticancer drugs .
Antimicrobial Applications
The antimicrobial properties of indole derivatives make them valuable in fighting infections. Research indicates that these compounds can be effective against a range of microbes, potentially leading to new treatments for bacterial and viral infections .
Neurological Disorders
Indole derivatives are also being explored for their potential in treating various neurological disorders. Their interaction with biological pathways in the brain suggests they could be used to develop medications for conditions like Alzheimer’s disease and Parkinson’s .
Cardiovascular Diseases
Compounds like Methyl 5-cyano-2-methyl-6-(1-pyrrolidinyl)nicotinate may have applications in treating cardiovascular diseases. Their chemical properties allow them to interact with biological systems that could lead to novel treatments for heart conditions .
Materials Science
In materials science, this compound’s unique chemical structure could be utilized in creating new biomedical materials, electronic materials, and energy materials. Its properties might influence the development of innovative materials with specific desired characteristics.
Analytical Chemistry
Methyl 5-cyano-2-methyl-6-(1-pyrrolidinyl)nicotinate could play a role in analytical chemistry as a reagent or a reference compound. Its stable structure and reactivity make it suitable for use in various analytical methods.
Endocrinology
The compound has been linked to studies involving aldosterone synthase inhibition, which is a novel mechanism to lower blood pressure. This could have significant implications for the treatment of hypertension and related endocrine disorders .
Drug Development
As a potent drug candidate, Methyl 5-cyano-2-methyl-6-(1-pyrrolidinyl)nicotinate is being considered for its role in drug development. Its physical and chemical properties are being examined to understand how it can be incorporated into new pharmacological compounds.
Mechanism of Action
Target of Action
Compounds containing a pyrrolidine moiety, which is present in this compound, are often involved in interactions with various biological targets .
Action Environment
Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of “Methyl 5-cyano-2-methyl-6-(1-pyrrolidinyl)nicotinate”. For example, some compounds need to be stored under specific conditions to maintain their stability .
properties
IUPAC Name |
methyl 5-cyano-2-methyl-6-pyrrolidin-1-ylpyridine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c1-9-11(13(17)18-2)7-10(8-14)12(15-9)16-5-3-4-6-16/h7H,3-6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHSHKEZDIUPGFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=N1)N2CCCC2)C#N)C(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-cyano-2-methyl-6-(1-pyrrolidinyl)nicotinate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(6-Tert-butylpyrimidin-4-yl)piperazin-1-yl]pyridine-4-carbonitrile](/img/structure/B2572224.png)
![3-{2-[4-(3-chlorophenyl)piperazino]-2-oxoethyl}-1,2,3-benzotriazin-4(3H)-one](/img/structure/B2572229.png)
![3,8-bis((4-(pyridin-2-yl)piperazin-1-yl)sulfonyl)-6H-benzo[c]chromen-6-one](/img/structure/B2572230.png)
![N-(3-fluorophenyl)-2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide](/img/structure/B2572233.png)
![N-benzyl-N-(4-fluorobenzo[d]thiazol-2-yl)isoxazole-5-carboxamide](/img/structure/B2572235.png)
![N-([1,2]oxazolo[5,4-b]pyridin-3-yl)thiophene-2-carboxamide](/img/structure/B2572242.png)